Cas no 2090004-40-1 (methyl 7-bromoindane-5-carboxylate)

• Product Name: methyl 7-bromoindane-5-carboxylate
• CAS No: 2090004-40-1
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 5293213
• Update Time: 2026-03-10

methyl 7-bromoindane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-5-carboxylic acid, 7-bromo-2,3-dihydro-, methyl ester
• methyl 7-bromoindane-5-carboxylate

• Inchi： 1S/C11H11BrO2/c1-14-11(13)8-5-7-3-2-4-9(7)10(12)6-8/h5-6H,2-4H2,1H3
• InChI Key： KHVNXSCXQYDRAF-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(C(OC)=O)C=C2Br)CC1

Additional information on methyl 7-bromoindane-5-carboxylate

Methyl 7-Bromoindane-5-carboxylate (CAS No. 2090004-40-1): An Overview of Its Synthesis, Properties, and Applications in Pharmaceutical Research

Methyl 7-bromoindane-5-carboxylate (CAS No. 2090004-40-1) is a versatile organic compound that has gained significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound is a member of the indane family, characterized by a bicyclic structure with a bromine substituent at the 7-position and a carboxylate ester at the 5-position. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The synthesis of methyl 7-bromoindane-5-carboxylate typically involves a multi-step process, starting from readily available starting materials. One common approach is to begin with indanone, which is then brominated at the 7-position to form 7-bromoindanone. Subsequent oxidation to the carboxylic acid followed by esterification yields the desired product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

In terms of physical properties, methyl 7-bromoindane-5-carboxylate is a solid at room temperature with a melting point ranging from 120°C to 125°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The biological activity of methyl 7-bromoindane-5-carboxylate has been the subject of several recent studies. One notable area of research is its potential as an intermediate in the synthesis of bioactive molecules. For instance, indane derivatives have been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. The bromine substituent at the 7-position provides a reactive site for further functionalization, allowing for the introduction of various pharmacophores that can enhance or modulate the biological activity of the final product.

Recent studies have also explored the use of methyl 7-bromoindane-5-carboxylate in drug discovery and development. One such study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated potent inhibitory activity against specific enzymes involved in cancer progression. The bromine substituent was found to play a crucial role in enhancing the binding affinity and selectivity of these derivatives towards their target enzymes.

Another area of interest is the use of methyl 7-bromoindane-5-carboxylate as a building block for the synthesis of novel materials with unique optical and electronic properties. For example, researchers at the University of California, Berkeley, have developed a series of conjugated polymers incorporating indane moieties that exhibit enhanced photoluminescence and charge transport characteristics. These materials have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and solar cells.

In addition to its direct applications, methyl 7-bromoindane-5-carboxylate serves as an important reference compound for structure-activity relationship (SAR) studies. By systematically modifying the structure of this compound, researchers can gain insights into how specific functional groups influence biological activity and physicochemical properties. This information is invaluable for rational drug design and optimization.

The safety profile of methyl 7-bromoindane-5-carboxylate has also been evaluated in several studies. While it is generally considered safe for laboratory use under proper handling conditions, precautions should be taken to avoid prolonged exposure and inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and laboratory personnel.

In conclusion, methyl 7-bromoindane-5-carboxylate (CAS No. 2090004-40-1) is a valuable compound with diverse applications in pharmaceutical research, material science, and organic synthesis. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern chemistry.